Cas no 1261760-10-4 (2,3,4,5,6,6'-Hexafluoro-2'-methylbiphenyl)

• Product Name: 2,3,4,5,6,6'-Hexafluoro-2'-methylbiphenyl
• CAS No: 1261760-10-4
• MF: C₁₃H₆F₆
• MW: 276.177164554596
• CID: 4997391
• Update Time: 2025-05-24

2,3,4,5,6,6'-Hexafluoro-2'-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,6'-Hexafluoro-2'-methylbiphenyl

• Inchi： 1S/C13H6F6/c1-5-3-2-4-6(14)7(5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： OVPJNGROGBCDEU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC=CC=1C)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2,3,4,5,6,6'-Hexafluoro-2'-methylbiphenyl

Hexafluoro-2'-methylbiphenyl: A Comprehensive Overview

Hexafluoro-2'-methylbiphenyl, also known as CAS No. 1261760-10-4, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which includes a biphenyl framework with six fluorine atoms strategically positioned at the 2, 3, 4, 5, 6, and 6' positions, along with a methyl group at the 2' position. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable component in various applications.

The synthesis of hexafluoro-2'-methylbiphenyl involves a series of carefully designed reactions that ensure the precise placement of fluorine atoms on the aromatic rings. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of electrophilic fluorination methods has been optimized to minimize side reactions and maximize the formation of the desired product.

In terms of applications, hexafluoro-2'-methylbiphenyl has found utility in the development of advanced materials, particularly in the electronics industry. Its high thermal stability and excellent dielectric properties make it an ideal candidate for use in high-performance polymers and insulating materials. Additionally, this compound has been explored as a precursor for the synthesis of other fluorinated aromatic compounds with potential applications in pharmaceuticals and agrochemicals.

Recent studies have also highlighted the environmental impact of hexafluoro-2'-methylbiphenyl. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions has raised concerns about its long-term effects on ecosystems. Researchers are actively investigating methods to mitigate these impacts through improved waste management practices and recycling technologies.

The structural uniqueness of hexafluoro-2'-methylbiphenyl also lends itself to its use in fundamental research into aromatic chemistry and intermolecular interactions. Its ability to form stable complexes with transition metals has opened new avenues for catalytic applications in organic synthesis.

In conclusion, CAS No. 1261760-10-4, or hexafluoro-2'-methylbiphenyl, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across various industries. As research continues to uncover new properties and potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.